Cas no 192323-07-2 (tert-butyl trans-N-[(4-aminocyclohexyl)methyl]carbamate)

• Product Name: tert-butyl trans-N-[(4-aminocyclohexyl)methyl]carbamate
• CAS No: 192323-07-2
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD06657670
• CID: 116158
• PubChem ID: 21882540
• Update Time: 2025-07-21

tert-butyl trans-N-[(4-aminocyclohexyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((trans-4-aminocyclohexyl)methyl)carbamate
• Carbamic acid,N-[(trans-4-aminocyclohexyl)methyl]-, 1,1-dimethylethyl ester
• TERT-BUTYL TRANS-4-AMINOCYCLOHEXYLMETHYLCARBAMATE
• p-Benzyloxy-phenylessigsaeure-tert-butylester
• t-butyl 4-benzyloxyphenylacetate
• tert-Butyl ((trans-4-aminocyclohexyl)
• (4-Amino-cyclohexylmethyl)-carbamic acid tert-butyl ester
• tert-butyl trans-N-[(4-aminocyclohexyl)methyl]carbamate
• MFCD12408630
• trans-4-(Boc-aminomethyl)cyclohexylamine
• BCP24627
• CS-0058496
• AKOS017343003
• tert-butyl ((1r,4r)-4-aminocyclohexyl)methylcarbamate
• AKOS016009322
• SCHEMBL3187239
• AS-34583
• AS-34586
• cis-4-[(Boc-amino)methyl]cyclohexanamine
• EN300-343769
• 192323-07-2
• CS-0047764
• FT-0775011
• tert-butyl N-[4-aminocyclohexyl]methylcarbamate
• tert-butyl N-[4-aminocyclohexyl]methyl-carbamate
• AB6508
• SCHEMBL8254454
• tert-Butyl [(trans-4-aminocyclohexyl)methyl]carbamate
• DTXSID00619358
• SCHEMBL3187247
• SY236769
• TERT-BUTYL N-{[(1R,4R)-4-AMINOCYCLOHEXYL]METHYL}CARBAMATE
• tert-butyl[(trans-4-aminocyclohexyl)methyl]carbamate
• CS-0049687
• tert-butyl(trans-4-aminocyclohexyl)methylcarbamate
• trans-4-Amino-(tert-butyloxycarbonylaminomethyl)cyclohexane
• HMMYZMWDTDJTRR-AOOOYVTPSA-N
• 296270-94-5
• SY099926
• tert-butyl N-[(4-aminocyclohexyl)methyl]carbamate
• tert-butyl [trans-4-aminocyclohexyl]methylcarbamate
• [(4-aminocyclohexyl)methyl]-carbamic acid, 1,1-dimethylethyl ester
• tert-butyl[trans-4-aminocyclohexyl]methylcarbamate
• WLA27094
• cis-4-(Boc-aminomethyl)cyclohexylamine, AldrichCPR
• 866548-92-7
• 4-(Boc-aminomethyl)-cyclohexylamine
• SCHEMBL9885048
• AKOS015841443
• n-[(trans-4-aminocyclohexyl)methyl](tert-butoxy)carboxamide
• AM9691
• CIS-4-(BOC-AMINOMETHYL)CYCLOHEXYLAMINE
• tert-Butyl trans-4-aminocyclohexylmethylcarbamate, AldrichCPR
• MFCD22395596
• trans-(4-amino-cyclohexylmethyl)-carbamic acid tert-butyl ester
• tert-Butyl((4-aminocyclohexyl)methyl)carbamate
• HMMYZMWDTDJTRR-UHFFFAOYSA-N
• MFCD06657670
• 4-[(Boc-amino)methyl]cyclohexylamine
• SY023556
• trans-tert-butyl 4-aminocyclohexylmethylcarbamate
• SCHEMBL17980993
• A863099
• PB23460
• AS-44774
• FT-0759123
• EN300-342416
• A880326
• tert-Butyl ((4-aminocyclohexyl)methyl)carbamate
• tert-butyl (trans-4-aminocyclohexyl)methylcarbamate
• tert-Butyl [(4-aminocyclohexyl)methyl]carbamate
• tert-Butyl ((cis-4-aminocyclohexyl)methyl)carbamate
• AMY11827
• J-012431
• HMMYZMWDTDJTRR-MGCOHNPYSA-N
• trans-4-(Boc-aMinoMethyl)cyclohexylaMine, 97%
• Carbamic acid, (4-aminocyclohexyl)methyl-, 1,1-dimethylethyl ester
• DB-097352
• DB-120367

• MDL： MFCD06657670
• Inchi： 1S/C12H24N2O2/c1-12(2,3)16-11(15)14-8-9-4-6-10(13)7-5-9/h9-10H,4-8,13H2,1-3H3,(H,14,15)
• InChI Key： HMMYZMWDTDJTRR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC1CCC(CC1)N)=O

Computed Properties

• Exact Mass: 228.18400
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Water Partition Coefficient: Slightly soluble in water.
• PSA: 64.35000
• LogP: 3.11980

Additional information on tert-butyl trans-N-[(4-aminocyclohexyl)methyl]carbamate

Comprehensive Overview of tert-butyl trans-N-[(4-aminocyclohexyl)methyl]carbamate (CAS No. 192323-07-2)

tert-butyl trans-N-[(4-aminocyclohexyl)methyl]carbamate (CAS No. 192323-07-2) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This carbamate derivative features a tert-butyl group and a trans-4-aminocyclohexyl moiety, making it a valuable intermediate for drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. Its unique structural properties contribute to its versatility in medicinal chemistry applications.

The compound's carbamate functional group provides stability and controlled reactivity, which is critical for designing prodrugs or protecting amine functionalities during multi-step syntheses. Researchers often employ tert-butyl trans-N-[(4-aminocyclohexyl)methyl]carbamate as a building block for creating compounds with improved pharmacokinetic properties. Recent trends in pharmaceutical development have increased demand for such intermediates, as they enable the creation of more selective and potent therapeutic agents targeting various diseases.

In the context of current scientific trends, 192323-07-2 has gained attention for its potential applications in developing treatments for neurological disorders and metabolic diseases. The 4-aminocyclohexyl moiety is particularly interesting to medicinal chemists due to its ability to modulate molecular conformation and enhance blood-brain barrier penetration. This characteristic makes tert-butyl trans-N-[(4-aminocyclohexyl)methyl]carbamate relevant to cutting-edge research in CNS drug development, a field experiencing significant growth due to increasing global neurological disease burdens.

From a synthetic chemistry perspective, the tert-butyl protecting group in this compound offers distinct advantages. It provides excellent stability under various reaction conditions while being readily removable under acidic conditions, making tert-butyl trans-N-[(4-aminocyclohexyl)methyl]carbamate particularly useful in orthogonal protection strategies. These properties align well with current industry preferences for robust and flexible synthetic methodologies that can streamline complex molecule assembly.

The compound's physicochemical properties, including its solubility profile and stability characteristics, make it suitable for diverse formulation approaches. This adaptability is crucial in modern drug development, where researchers increasingly focus on improving drug delivery systems. The trans configuration of the 4-aminocyclohexyl group contributes to favorable molecular geometry that can enhance target binding affinity, a key consideration in structure-based drug design approaches that dominate contemporary pharmaceutical research.

Quality control and analytical characterization of tert-butyl trans-N-[(4-aminocyclohexyl)methyl]carbamate typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets stringent purity requirements for pharmaceutical applications. The growing emphasis on quality-by-design principles in chemical manufacturing has further elevated the importance of thorough characterization for intermediates like 192323-07-2.

Environmental and safety considerations for handling tert-butyl trans-N-[(4-aminocyclohexyl)methyl]carbamate follow standard laboratory protocols for organic compounds. While not classified as hazardous under most regulatory frameworks, proper storage conditions (typically cool, dry environments) help maintain its stability over extended periods. These handling requirements align with the pharmaceutical industry's increasing focus on sustainable and safe chemical practices.

The commercial availability of tert-butyl trans-N-[(4-aminocyclohexyl)methyl]carbamate from specialized chemical suppliers has expanded in recent years, reflecting its growing importance in drug discovery pipelines. Pricing and availability metrics indicate steady demand from both academic research institutions and pharmaceutical companies engaged in small molecule therapeutic development.

Future research directions for compounds like 192323-07-2 may explore their potential in emerging therapeutic areas such as targeted protein degradation or RNA-targeting small molecules. The versatility of the carbamate functionality and the aminocyclohexyl scaffold positions this compound as a valuable tool for addressing current challenges in drug discovery, particularly in developing therapies with improved selectivity and reduced off-target effects.

In summary, tert-butyl trans-N-[(4-aminocyclohexyl)methyl]carbamate (CAS No. 192323-07-2) represents an important synthetic intermediate with broad applicability in modern pharmaceutical research. Its structural features and chemical properties make it particularly valuable for developing innovative therapeutic agents, aligning with current industry needs for versatile building blocks in drug discovery programs.